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Compound of Interest

Compound Name: 1,7-Dimethyluric Acid-d3

Cat. No.: B1140647 Get Quote

Essential Safety and Handling Guide for 1,7-
Dimethyluric Acid-d3
This guide provides crucial safety and logistical information for the handling and disposal of

1,7-Dimethyluric Acid-d3. The following procedures are designed to ensure the safety of

researchers, scientists, and drug development professionals.

Compound Information and Hazard Assessment
1,7-Dimethyluric Acid-d3 is a deuterated analog of 1,7-Dimethyluric acid, a metabolite of

caffeine.[1][2] It is typically a light grey solid intended for research use only.[1] While a specific

Safety Data Sheet (SDS) for 1,7-Dimethyluric Acid-d3 is not readily available, an SDS for the

closely related compound 1,3-Dimethyluric Acid indicates that it is not classified as a hazardous

substance. However, it is prudent to handle all chemical compounds with care.

Key Physical and Chemical Properties:
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Property Value Source

Chemical Formula C₇H₅D₃N₄O₃ [1]

Molecular Weight 199.18 g/mol [1]

Appearance Light Grey Solid

Storage Temperature 2-8°C or -20°C [3]

Personal Protective Equipment (PPE)
Standard laboratory PPE should be worn at all times when handling 1,7-Dimethyluric Acid-d3
to minimize exposure risk.

Eye Protection: Chemical safety glasses with side shields are mandatory.[4] For operations

with a higher risk of splashing, chemical splash goggles should be used.[4]

Hand Protection: Chemically resistant gloves (e.g., nitrile) must be worn.[5] Gloves should be

inspected for integrity before use and disposed of properly after handling the compound.[5]

Body Protection: A standard laboratory coat is required to protect against spills.

Respiratory Protection: While not generally required for small quantities handled with

adequate ventilation, a dust mask (e.g., N95) may be used to avoid inhaling nuisance levels

of dust, especially when weighing the powder.[5]

Operational Plan: Step-by-Step Handling
Procedures
3.1. Preparation and Weighing:

Work Area Preparation: All handling of the solid compound should be conducted within a

certified chemical fume hood to prevent inhalation of dust and contamination of the

laboratory environment.[6] The work surface should be covered with absorbent bench paper.

Weighing:
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To avoid fluctuations in balance readings due to airflow, use a balance with a draft shield

inside the fume hood.[6]

Alternatively, pre-weigh a sealed container, add the powder inside the fume hood, and

then re-weigh the sealed container outside the hood.[6]

Use a spatula to transfer the powder and avoid pouring directly from the bottle to minimize

dust generation.[6]

Dissolving: If preparing a solution, add the solvent to the pre-weighed solid in the fume hood.

Ensure the container is capped before removing it from the hood.

3.2. General Handling:

Avoid skin and eye contact.

Do not eat, drink, or smoke in the laboratory.[7]

Keep the container tightly closed when not in use.[5]

Wash hands thoroughly after handling the compound, even if gloves were worn.[8]

Emergency Procedures
In case of skin contact: Wash the affected area with soap and plenty of water.[9]

In case of eye contact: Immediately flush the eyes with copious amounts of water for at least

15 minutes, holding the eyelids open.[10]

If inhaled: Move the person to fresh air. If breathing is difficult, seek medical attention.[9]

If swallowed: Rinse the mouth with water. Do not induce vomiting. Seek medical attention.[5]

In case of a spill: For small spills, gently sweep up the solid material, avoiding dust

generation, and place it in a sealed container for disposal.[5][10] Clean the spill area with a

suitable solvent.

Disposal Plan
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As 1,7-Dimethyluric Acid-d3 contains a stable isotope (deuterium), no special precautions for

radioactivity are needed. The disposal should be in accordance with local, state, and federal

regulations for chemical waste.

Solid Waste: Place excess solid 1,7-Dimethyluric Acid-d3, contaminated gloves, weigh

boats, and bench paper into a clearly labeled, sealed container for chemical waste.

Liquid Waste: Solutions of 1,7-Dimethyluric Acid-d3 should be collected in a labeled

container for liquid chemical waste. Do not pour down the drain.[5]

Empty Containers: Empty containers should be rinsed with a suitable solvent, and the rinsate

collected as liquid chemical waste.

Workflow for Safe Handling of 1,7-Dimethyluric
Acid-d3
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Workflow for Safe Handling of 1,7-Dimethyluric Acid-d3
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Caption: Workflow for the safe handling of 1,7-Dimethyluric Acid-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1140647?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1140647?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

